1-[(4-ethylphenyl)sulfonyl]-2-methylpiperidine

• IUPAC Name: 1-(4-ethylphenyl)sulfonyl-2-methylpiperidine
• InChI: InChI=1S/C14H21NO2S/c1-3-13-7-9-14(10-8-13)18(16,17)15-11-5-4-6-12(15)2/h7-10,12H,3-6,11H2,1-2H3
• InChI Key: MMEHIMAUIUAJGI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2C
• Molecular Formula: C14H21NO2S
• Molecular Weight: 267.39 g/mol

Description

1-[(4-ethylphenyl)sulfonyl]-2-methylpiperidine, commonly known as EPPS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EPPS is a piperidine-based compound that has a sulfonyl group and an ethylphenyl moiety, making it a versatile compound with a wide range of applications.

Mechanism of Action

The mechanism of action of EPPS involves its ability to regulate the pH of the extracellular environment. EPPS acts as a buffer, maintaining the extracellular pH within a narrow range, which is essential for the survival and growth of neurons.
Biochemical and Physiological Effects:
EPPS has been shown to have several biochemical and physiological effects. It has been shown to enhance the survival and growth of neurons, increase the activity of enzymes involved in energy metabolism, and regulate the levels of neurotransmitters such as dopamine and serotonin.

Advantages and Limitations for Lab Experiments

One of the main advantages of EPPS is its ability to enhance the survival and growth of neurons, making it a valuable tool for neuroscience research. However, EPPS also has some limitations, such as its potential toxicity at high concentrations and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for the research on EPPS. One potential direction is the development of EPPS-based therapeutics for neurodegenerative diseases. Another direction is the investigation of EPPS as a potential tool for enhancing the growth and survival of other cell types, such as stem cells. Additionally, the synthesis of new derivatives of EPPS with improved properties and efficacy is an area of ongoing research.
Conclusion:
In conclusion, EPPS is a versatile compound with a wide range of potential applications in various scientific fields. Its ability to enhance the survival and growth of neurons makes it a valuable tool for neuroscience research, and its potential as a therapeutic agent for neurodegenerative diseases is an area of significant interest. Ongoing research on EPPS and its derivatives is expected to yield new insights and applications in the future.

Scientific Research Applications

EPPS has been extensively studied for its potential applications in various scientific fields. One of the most promising applications of EPPS is in neuroscience research. EPPS has been shown to enhance the survival and growth of neurons, making it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.